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Compound of Interest

Compound Name: 2-Fluorobenzoyl chloride

Cat. No.: B118832

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the handling and disposal
of 2-Fluorobenzoyl chloride (CAS No. 393-52-2). Adherence to these procedures is critical for
ensuring personnel safety and maintaining a secure research environment. This guide is
intended for researchers, scientists, and drug development professionals.

Essential Safety Information

2-Fluorobenzoyl chloride is a combustible, corrosive liquid that causes severe skin burns and
eye damage.[1][2] It is sensitive to moisture and reacts with water, alcohols, and bases.[1]
Proper personal protective equipment (PPE) and handling procedures are mandatory to
prevent exposure and injury.

Physicochemical and Hazard Data

A summary of the key physical, chemical, and hazard properties of 2-Fluorobenzoyl chloride
Is provided in the table below for quick reference.
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Property Value Source
Molecular Formula C7H4CIFO PubChem|[3]
Molecular Weight 158.56 g/mol PubChem][3]
Appearance Colorless to light yellow liquid ChemicalBook][1]
Boiling Point 90-92 °C @ 15 mmHg Sigma-Aldrich[4]
Melting Point 4°C Sigma-Aldrich[4]
Flash Point 82 °C (179.6 °F) - closed cup Fisher Scientific[5]
Density 1.328 g/mL at 25 °C Sigma-Aldrich[4]
GHS Pictograms Corrosion Sigma-Aldrich
GHS Signal Word Danger Sigma-Aldrich

H314: Causes severe skin

burns and eye damage. H227:
Hazard Statements ) o TCI[6]

Combustible liquid. H290: May

be corrosive to metals.

8A - Combustible corrosive ) ]
Storage Class Sigma-Aldrich

hazardous materials

Operational Workflow for Safe Handling

The following diagram outlines the essential step-by-step workflow for the safe handling of 2-

Fluorobenzoyl chloride, from initial preparation to final disposal. Adherence to this workflow is

crucial for minimizing risks.
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Safe Handling Workflow for 2-Fluorobenzoyl Chloride
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Caption: Logical workflow for the safe handling of 2-Fluorobenzoyl chloride.
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Detailed Experimental Protocol: Amide Synthesis

The following protocol is a representative example of an acylation reaction using 2-
Fluorobenzoyl chloride to synthesize an amide. This procedure should be performed in a
well-ventilated fume hood with all specified PPE.

Objective: To synthesize 2-fluoro-N-(morpholin-4-yl)benzamide via acylation of morpholine with
2-fluorobenzoyl chloride.

Materials:

¢ 2-Fluorobenzoyl chloride

e Morpholine

e Triethylamine (non-nucleophilic base)
e Anhydrous dichloromethane (DCM)

e Deionized water

o Saturated sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate or sodium sulfate
e Round-bottom flask

e Stirring apparatus

e Dropping funnel

e Separatory funnel

e Rotary evaporator

Procedure:
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Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve morpholine (1.0 equivalent) and triethylamine (1.1 equivalents) in
anhydrous dichloromethane.

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Acyl Chloride: Dissolve 2-Fluorobenzoyl chloride (1.0 equivalent) in a separate
portion of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 15-
20 minutes.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

Workup:
o Once the reaction is complete, quench the reaction by adding deionized water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
NaHCOs solution, and brine.

o Separate the organic layer and dry it over anhydrous MgSQOa or NazSOa.
Purification:
o Filter off the drying agent.

o Concentrate the organic phase under reduced pressure using a rotary evaporator to yield
the crude product.

o Further purification can be achieved by recrystallization or column chromatography.

Disposal Plan

Proper disposal of 2-Fluorobenzoyl chloride and related waste is crucial to prevent
environmental contamination and ensure safety.

o Excess Reagent and Quenching: Unused or excess 2-Fluorobenzoyl chloride should be
guenched cautiously. This can be done by slowly adding the acid chloride to a stirred, cold
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solution of sodium bicarbonate or a dilute solution of a non-volatile alcohol (e.g., isopropanol)
in an inert solvent. The reaction can be vigorous and should be performed in a fume hood
with appropriate personal protective equipment.

o Waste Segregation: All waste containing 2-Fluorobenzoyl chloride or its byproducts must
be collected in a designated, properly labeled, and sealed container for halogenated organic
waste.

» Contaminated Materials: Any materials that have come into contact with 2-Fluorobenzoyl
chloride, such as gloves, absorbent paper, and disposable labware, must be disposed of as
hazardous waste.

» Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations. Consult your institution's environmental health and safety (EHS) department for
specific guidelines. Do not discharge to sewer systems.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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